Cas no 8007-11-2 (Epinastine)

• Product Name: Epinastine
• CAS No: 8007-11-2
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• MDL: MFCD00131768
• CID: 48002
• PubChem ID: 87574067
• Update Time: 2026-04-07

Epinastine Chemical and Physical Properties

Names and Identifiers

• Origanum oil
• Thymus capitatis
• Oregano oil
• Oil of Origanum
• n-Octanol
• epinastine
• Epinastinum [Latin]
• Epinastina [Spanish]
• Epinastina
• Epinastinum
• (+-)-Epinastine
• Elestat
• 9,13b-dihydro-1H-dibenzo[c,f]imidazo[1,5-a]azepin-3-amine
• Relestat
• WAL 801
• Purivist (TN)
• Epinastine (INN)
• (+/-)-Epinastine
• Epinastine [INN:BAN]
• Thymus capitatus oil
• Origanum oil emulsion
• Oils,origanum
• OriganoOilOriganum
• origanumoilfromthymuscapitatus
• FEMA 2827
• FEMA 2828
• Oil of Oregano
• ORIGANO OIL
• OilofOriganum,OreganoOil
• Epinastine

• MDL： MFCD00131768
• Inchi： 1S/C16H15N3/c17-16-18-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)19(15)16/h1-8,15H,9-10H2,(H2,17,18)
• InChI Key： WHWZLSFABNNENI-UHFFFAOYSA-N
• SMILES： N12C(N)=NCC1C1C=CC=CC=1CC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 378
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Yellow red to dark brown red oily liquid with a spicy smell like thyme oil.
• Density: 0.939 g/mL at 25 °C(lit.)
• Boiling Point: 239 °C(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.508(lit.)
• Merck: 6807
• FEMA: 2828

Epinastine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H311,H315,H319
• Warning Statement： P280,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-24-36/38
• Safety Instruction： 26-36/37-45
• RTECS：RM2660000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance
• Material Chemicals High Polymer Materials

Additional information on Epinastine

Introduction to Epinastine and CAS No 8007-11-2 in Modern Chemical and Biomedical Research

Epinastine, a compound with the chemical name CAS No 8007-11-2, has emerged as a significant molecule in the realm of pharmaceutical and biomedical research. This compound, belonging to the class of organic chemicals, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The study of Epinastine and its derivatives continues to evolve, driven by advancements in synthetic chemistry and an increasing understanding of its biological interactions.

The molecular structure of Epinastine, as defined by CAS No 8007-11-2, consists of a complex arrangement of atoms that contribute to its distinct chemical behavior. This structure is not only a subject of academic interest but also a key factor in its potential utility in drug development. Researchers have been particularly intrigued by its ability to interact with biological targets, which has implications for treating various conditions.

In recent years, the investigation into Epinastine has been bolstered by cutting-edge methodologies in computational chemistry and high-throughput screening. These techniques have allowed scientists to predict and validate the compound's interactions with enzymes, receptors, and other biomolecules. Such insights are crucial for designing molecules that can modulate biological pathways effectively.

One of the most promising areas of research involving Epinastine is its potential as an anti-inflammatory agent. Studies have shown that it can inhibit the activity of key inflammatory enzymes, such as COX-2 and LOX, which are implicated in chronic inflammatory diseases. The ability of Epinastine to modulate these pathways makes it a candidate for developing novel therapeutics that could offer alternatives to existing treatments.

Moreover, the synthesis of derivatives of Epinastine has opened up new avenues for exploration. By modifying its molecular framework, researchers aim to enhance its pharmacological properties while minimizing side effects. The use of advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, has enabled the creation of analogs with improved efficacy and selectivity.

The role of CAS No 8007-11-2 in characterizing these derivatives is indispensable. This identifier ensures that researchers around the world can accurately reference and replicate experiments involving Epinastine and its variants. The standardization provided by chemical registration systems like CAS is fundamental for collaborative research and commercial development.

Recent clinical trials have begun to shed light on the therapeutic potential of Epinastine in treating skin disorders. Preliminary results suggest that it can effectively reduce symptoms associated with conditions like eczema and psoriasis without causing significant adverse reactions. These findings are encouraging for both patients and clinicians who are seeking more effective and safer treatment options.

The interdisciplinary nature of research on Epinastine underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. By integrating knowledge from various fields, scientists can accelerate the discovery and development of new drugs. The case of Epinastine exemplifies how a single compound can serve as a springboard for multiple lines of inquiry.

As our understanding of biological systems grows more sophisticated, so too does our ability to harness molecules like Epinastine for therapeutic purposes. The integration of artificial intelligence into drug discovery processes has further enhanced our capacity to identify promising candidates for clinical testing. This synergy between traditional chemistry and modern computational methods is reshaping the landscape of biomedical research.

In conclusion, Epinastine, identified by CAS No 8007-11-2, represents a compelling example of how chemical research can lead to significant advancements in medicine. Its unique properties and potential applications make it a valuable subject for ongoing investigation. As scientists continue to explore its capabilities, we can anticipate further breakthroughs that will benefit patients worldwide.